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Compound of Interest

Compound Name: EDTA disodium salt

Cat. No.: B8817717 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the precipitation of

Ethylenediaminetetraacetic acid (EDTA) in solutions stored under cold conditions.

Frequently Asked Questions (FAQs)
Q1: Why does my EDTA solution precipitate when stored in the cold (e.g., at 4°C)?

A1: EDTA precipitation in cold storage is a common issue primarily driven by two factors:

temperature and pH. Like many salts, the solubility of EDTA, particularly the commonly used

disodium EDTA, decreases as the temperature drops.[1][2] Additionally, the pH of the solution

is critical; EDTA is significantly less soluble at acidic or even neutral pH. For concentrated

solutions (e.g., 0.5 M), a pH of 8.0 or higher is required to maintain its solubility, especially at

lower temperatures.[3][4]

Q2: What is the white precipitate that forms in my EDTA solution?

A2: The white precipitate is typically the EDTA salt itself crashing out of the solution due to

exceeding its solubility limit under the given storage conditions (low temperature and/or

suboptimal pH).[5]

Q3: Is it better to use Disodium EDTA or Tetrasodium EDTA to avoid precipitation?
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A3: Tetrasodium EDTA generally has a higher solubility in water than disodium EDTA,

especially under alkaline conditions.[6] A 1% aqueous solution of tetrasodium EDTA has a pH

of approximately 11.3.[6] If your experimental conditions can tolerate a higher pH, using

tetrasodium EDTA can be an effective strategy to prevent precipitation.

Q4: Can I redissolve the EDTA precipitate by warming the solution?

A4: Yes, gently warming the solution is a common and effective method to redissolve

precipitated EDTA.[5][7] It is crucial to ensure the solution is thoroughly mixed after warming to

ensure homogeneity. However, repeated cycles of precipitation and redissolving can introduce

variability, so preventing precipitation in the first place is ideal.

Q5: How does pH affect the solubility of EDTA?

A5: The solubility of EDTA is highly dependent on pH. The carboxyl groups of the EDTA

molecule are protonated at lower pH values, making the molecule less charged and therefore

less soluble in water.[4] As the pH is raised with a base like sodium hydroxide (NaOH), these

groups deprotonate, increasing the molecule's polarity and dramatically improving its solubility.

This is why a pH of 8.0 is recommended for preparing stable, concentrated EDTA solutions.[3]

[4]

Q6: What is the recommended storage condition for a 0.5 M EDTA, pH 8.0 solution?

A6: For a 0.5 M EDTA, pH 8.0 solution, storage at room temperature (+15°C to +25°C) is often

recommended to prevent precipitation.[1][8] While some protocols suggest storage at 4°C is

possible, there is a risk of salt precipitation.[1] If cold storage is necessary, ensuring the pH is

precisely 8.0 or slightly above can help maintain stability.

Troubleshooting Guides
Issue 1: White precipitate observed in 0.5 M EDTA, pH
8.0 solution after storage at 4°C.

Immediate Action:

Warm the solution in a water bath with gentle agitation until the precipitate dissolves

completely.
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Verify the pH of the solution. If it has dropped below 8.0, adjust it back to 8.0 with a few

drops of a concentrated NaOH solution.

Long-Term Prevention:

Option A: Store at Room Temperature: The simplest solution is to store the EDTA stock

solution at room temperature, where the solubility is higher.[1][8]

Option B: Use Tetrasodium EDTA: If compatible with your downstream applications,

consider preparing your stock solution with tetrasodium EDTA, which has a higher intrinsic

solubility.[6]

Option C: Prepare a Lower Concentration: If your protocol allows, preparing a more dilute

stock solution (e.g., 0.25 M) can reduce the likelihood of precipitation at lower

temperatures.

Issue 2: EDTA powder will not dissolve when preparing
a 0.5 M solution.

Cause: The pH of the solution is too low. EDTA powder, particularly the disodium salt, will not

fully dissolve in water until the pH is adjusted to approximately 8.0.[1][9]

Solution:

While vigorously stirring the EDTA suspension, slowly add sodium hydroxide (NaOH)

pellets or a concentrated NaOH solution.[10]

Monitor the pH continuously with a pH meter.

The EDTA will gradually go into solution as the pH approaches 8.0.[10]

Data Presentation
Table 1: Comparison of Common EDTA Salts
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Property Disodium EDTA (dihydrate) Tetrasodium EDTA

Molecular Formula C₁₀H₁₄N₂Na₂O₈·2H₂O C₁₀H₁₂N₂Na₄O₈

Molecular Weight 372.24 g/mol 380.17 g/mol

pH (1% solution) ~4.0 - 6.0 ~10.5 - 11.5[6]

Solubility in Water Moderate High[6]

Best for
Neutral to slightly acidic

conditions
Alkaline conditions

Table 2: Solubility of EDTA Salts at Room Temperature

EDTA Salt Molarity Solubility (mg/mL)
Approximate pH of
Saturated Solution

Disodium EDTA ~0.30 M[11] ~100 4.0 - 6.0[12]

Trisodium EDTA ~0.60 M[11] - -

Tetrasodium EDTA ~1.7 M[11] ~550 10.0 - 11.0

Experimental Protocols
Protocol 1: Preparation of 1 L of 0.5 M Disodium EDTA,
pH 8.0
Materials:

Disodium EDTA dihydrate (MW: 372.24 g/mol ): 186.1 g[10]

Deionized water: ~800 mL to start

Sodium hydroxide (NaOH) pellets or a 10 M NaOH solution[1]

Magnetic stirrer and stir bar

pH meter
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1 L graduated cylinder

1 L beaker

Procedure:

Add approximately 800 mL of deionized water to a 1 L beaker with a magnetic stir bar.[10]

Place the beaker on a magnetic stirrer and begin stirring.

Weigh out 186.1 g of disodium EDTA dihydrate and add it to the water. The solution will be a

milky suspension.[10]

While the solution is stirring, slowly add NaOH. You can start with pellets and switch to a

concentrated solution for fine adjustment.[9][10]

Continuously monitor the pH. The EDTA will start to dissolve as the pH nears 8.0.[9]

Carefully adjust the pH until it is stable at 8.0. This may take some time.

Once the EDTA is fully dissolved, transfer the solution to a 1 L graduated cylinder.

Bring the final volume to 1 L with deionized water.[10]

Sterilize by autoclaving if required for your application.[10]

Store at room temperature.[8]

Visualizations
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Click to download full resolution via product page

Caption: Workflow for preparing and storing a stable 0.5 M EDTA solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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